2-(4-Methoxy-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic acid
• InChI: InChI=1S/C16H13F3O3/c1-9-3-5-11(12(7-9)15(20)21)10-4-6-14(22-2)13(8-10)16(17,18)19/h3-8H,1-2H3,(H,20,21)
• InChI Key: GCGMUMZIYHAFHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)OC)C(F)(F)F)C(=O)O
• Molecular Formula: C16H13F3O3
• DSSTOX Substance ID: DTXSID70692153
• Molecular Weight: 310.27 g/mol
• CAS RN: 1261916-98-6

Description

2-(4-Methoxy-3-trifluoromethylphenyl)-5-methylbenzoic acid (hereafter referred to as 2-M3TPA) is an organic compound that has been studied for a variety of applications. It is a white crystalline solid with a melting point of 155-157°C and a molecular weight of 318.4 g/mol. 2-M3TPA has been used as a starting material for the synthesis of various compounds and as a reagent in various organic reactions. Its use in scientific research has been growing in recent years due to its unique properties and wide range of applications.

Scientific Research Applications

2-M3TPA has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. It has also been used as a reagent in organic reactions, such as the Wittig reaction, the Grignard reaction, and the Williamson ether synthesis. In addition, 2-M3TPA has been used as a catalyst in the synthesis of polymers and as an inhibitor of enzymes.

Mechanism of Action

2-M3TPA is believed to act as an inhibitor of enzymes by binding to their active sites and blocking their activity. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, tyrosinase, and xanthine oxidase. In addition, 2-M3TPA has been shown to inhibit the activity of the enzyme cytochrome P450, which is involved in the metabolism of drugs.
Biochemical and Physiological Effects
2-M3TPA has been studied for its biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer effects. In addition, 2-M3TPA has been shown to have neuroprotective effects, and it has been suggested that it may be useful in the treatment of Alzheimer’s disease and other neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-M3TPA has several advantages for lab experiments. It is relatively easy to synthesize and is relatively inexpensive. It is also relatively stable and has a wide range of applications in scientific research. However, it does have some limitations. It is a relatively weak inhibitor of enzymes and it is not very soluble in water, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research involving 2-M3TPA. These include further studies into its biochemical and physiological effects, its potential use as a therapeutic agent, and its potential use as a catalyst in organic reactions. In addition, further research into its mechanism of action and its potential applications in drug discovery and development is warranted.

Synthesis Methods

2-M3TPA can be synthesized through several methods, including the Williamson ether synthesis, the Grignard reaction, and the Wittig reaction. In the Williamson ether synthesis, 2-M3TPA can be synthesized by reacting 4-methoxy-3-trifluoromethylphenol with 5-methylbenzoic acid in the presence of an acid catalyst. In the Grignard reaction, 2-M3TPA can be synthesized by reacting 4-methoxy-3-trifluoromethylphenyl magnesium bromide with 5-methylbenzoic acid in the presence of a base. In the Wittig reaction, 2-M3TPA can be synthesized by reacting 4-methoxy-3-trifluoromethylphenyl lithium with 5-methylbenzoic acid in the presence of a base.